5-bromo-N-[4-(difluoromethoxy)phenyl]furan-2-carboxamide

• Molecular Formula: C12H8BrF2NO3
• Molecular Weight: 332.10 g/mol
• IUPAC Name: 5-bromo-N-[4-(difluoromethoxy)phenyl]furan-2-carboxamide
• InChI: InChI=1S/C12H8BrF2NO3/c13-10-6-5-9(19-10)11(17)16-7-1-3-8(4-2-7)18-12(14)15/h1-6,12H,(H,16,17)
• InChI Key: BZOQBWREUGFGAB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1NC(=O)C2=CC=C(O2)Br)OC(F)F

Description

5-bromo-N-[4-(difluoromethoxy)phenyl]furan-2-carboxamide is an organic compound belonging to the class of furan derivatives. These compounds are characterized by a furan ring, which is a five-membered aromatic ring containing one oxygen atom. The compound has a molecular formula of C12H8BrF2NO3 and a molecular weight of 332.1 g/mol . Furan derivatives are known for their wide range of biological and pharmacological activities, making them significant in medicinal chemistry .

Preparation Methods

The synthesis of 5-bromo-N-[4-(difluoromethoxy)phenyl]furan-2-carboxamide typically involves the following steps:

Starting Materials: The synthesis begins with 5-bromo-2-furoic acid and 4-(difluoromethoxy)aniline.

Coupling Reaction: The carboxylic acid group of 5-bromo-2-furoic acid is activated using a coupling reagent such as EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) in the presence of a base like triethylamine. This is followed by the addition of 4-(difluoromethoxy)aniline to form the amide bond.

Purification: The resulting product is purified using techniques such as recrystallization or column chromatography to obtain the pure compound.

Chemical Reactions Analysis

5-bromo-N-[4-(difluoromethoxy)phenyl]furan-2-carboxamide undergoes various chemical reactions, including:

Substitution Reactions: The bromine atom on the furan ring can be substituted with other nucleophiles under appropriate conditions. Common reagents for these reactions include organometallic reagents like Grignard reagents or organolithium compounds.

Oxidation and Reduction: The compound can undergo oxidation and reduction reactions, although specific conditions and reagents for these transformations are less commonly reported.

Coupling Reactions: The compound can participate in coupling reactions, such as Suzuki-Miyaura cross-coupling, to form more complex molecules.

Scientific Research Applications

5-bromo-N-[4-(difluoromethoxy)phenyl]furan-2-carboxamide has several scientific research applications:

Medicinal Chemistry: The compound is studied for its potential antibacterial and antifungal properties.

Chemical Biology: It is used as a building block in the synthesis of more complex molecules for studying biological pathways and mechanisms.

Material Science: The compound can be used in the development of new materials with specific properties, such as conductivity or fluorescence.

Mechanism of Action

The mechanism of action of 5-bromo-N-[4-(difluoromethoxy)phenyl]furan-2-carboxamide involves its interaction with specific molecular targets. While detailed studies on this compound are limited, furan derivatives generally exert their effects by interacting with enzymes or receptors in biological systems. These interactions can lead to the inhibition of enzyme activity or modulation of receptor signaling pathways, resulting in the observed biological effects .

Comparison with Similar Compounds

5-bromo-N-[4-(difluoromethoxy)phenyl]furan-2-carboxamide can be compared with other similar compounds, such as:

5-bromo-N-(4-(6-methylbenzo[d]thiazol-2-yl)phenyl)furan-2-carboxamide: This compound also contains a furan ring and a bromine atom but has a different substituent on the phenyl ring.

5-bromo-N-(3-chloro-2-(4-(prop-2-ynyl)piperazin-1-yl)phenyl)furan-2-carboxamide: This compound has a similar furan ring structure but includes a piperazine moiety.

The uniqueness of this compound lies in its specific substituents, which can influence its biological activity and chemical reactivity.